2-(Trifluoromethyl)isonicotinaldehyde
Description
2-(Trifluoromethyl)isonicotinaldehyde is a chemical compound with the molecular formula C7H4F3NO . It is used in the synthesis of various chemical compounds .
Synthesis Analysis
The synthesis of 2-(Trifluoromethyl)isonicotinaldehyde and its derivatives is a topic of ongoing research. For example, 2,2,2-Trifluoroacetaldehyde O - (aryl)oxime was employed for the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates for the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles .
Molecular Structure Analysis
The molecular structure of 2-(Trifluoromethyl)isonicotinaldehyde consists of a pyridine ring with a trifluoromethyl group (-CF3) and an aldehyde group (-CHO) attached to it . The InChI code for this compound is 1S/C7H4F3NO/c8-7(9,10)6-3-5(4-12)1-2-11-6/h1-4H .
Scientific Research Applications
Chemical Synthesis
2-(Trifluoromethyl)isonicotinaldehyde is used as a key intermediate in the synthesis of various chemical compounds . It plays a crucial role in the development of novel routes to 2-trifluoromethyl-nicotinic acid derivatives .
Pharmaceutical Research
This compound is used in the manufacture of the recently discovered COMT inhibitor, 3- (5- (3,4-dihydroxy-5-nitrophenyl)-1,2,4-oxadiazol-3-yl)-2- (trifluoromethyl)pyridine 1-oxide . This highlights its importance in the development of new drugs.
Safety and Handling
The safety data for 2-(Trifluoromethyl)isonicotinaldehyde indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . This information is crucial for researchers handling this compound in the lab.
properties
IUPAC Name |
2-(trifluoromethyl)pyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO/c8-7(9,10)6-3-5(4-12)1-2-11-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBHUHUQPLDWHIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70376643 |
Source
|
| Record name | 2-(Trifluoromethyl)isonicotinaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)isonicotinaldehyde | |
CAS RN |
108338-20-1 |
Source
|
| Record name | 2-(Trifluoromethyl)isonicotinaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376643 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(trifluoromethyl)pyridine-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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